(3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone

• IUPAC Name: (3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone
• InChI: InChI=1S/C16H18N4O/c21-16(15-4-1-2-7-17-15)20-12-5-6-13(20)11-14(10-12)19-9-3-8-18-19/h1-4,7-9,12-14H,5-6,10-11H2
• InChI Key: LPIQBEMUAONGNS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC=CC=N3)N4C=CC=N4
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

(3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone, also known as AZD-9164, is a small molecule compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone involves its binding to specific receptors and enzymes in the body. This binding can lead to the modulation of various signaling pathways and cellular processes, which can have downstream effects on physiological and biochemical functions.
Biochemical and Physiological Effects:
Studies have shown that (3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone can have a range of biochemical and physiological effects, depending on the specific receptor or enzyme it interacts with. These effects can include changes in cellular signaling, gene expression, and protein synthesis, among others.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone in lab experiments is its high affinity for certain receptors and enzymes, which can make it a useful tool for studying their functions and interactions. However, one limitation is that its effects may not be generalizable to other compounds or systems, and further validation may be needed.

Future Directions

There are many potential future directions for research involving (3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone. Some possible areas of investigation include its potential applications in drug discovery and development, its use as a tool for studying specific cellular processes and signaling pathways, and its potential therapeutic applications in various disease states. Further research is needed to fully understand the potential of this compound and its role in scientific research.

Synthesis Methods

The synthesis of (3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone involves several steps, including the formation of the pyrazole and bicyclic ring systems, as well as the addition of the pyridine and methanone groups. The process has been optimized to yield high purity and good yields of the final product.

Scientific Research Applications

(3-Pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-2-ylmethanone has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cardiovascular disease, and cancer. It has been shown to have a high affinity for certain receptors and enzymes, making it a useful tool for studying their functions and interactions.